BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (1R,3S)-3-methoxycyclohexan-
1-amine and its Hydrochloride Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(1R,3S)-3-methoxycyclohexan-1-
Compound Name:
amine

Cat. No.: B8095468

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,3S)-3-methoxycyclohexan-1-amine is a chiral cyclohexylamine derivative. While specific
research and applications of this particular stereoisomer are not extensively documented in
publicly available literature, its structural motifs are common in medicinal chemistry, suggesting
potential utility as a building block in the synthesis of novel pharmaceutical agents. This guide
provides a summary of the available technical information, including its CAS number,
physicochemical properties, and proposed methodologies for its synthesis and analysis based
on established chemical principles and data from closely related compounds.

Chemical Identity and Properties

A definitive CAS number for the free base form of (1R,3S)-3-methoxycyclohexan-1-amine is
not consistently reported across chemical databases. However, the hydrochloride salt is well-
defined.

Table 1: Chemical Identifiers
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Compound Name CAS Number

(1R,3S)-3-Methoxycyclohexan-1-amine
] 2331211-70-0[1]
hydrochloride

3-Methoxycyclohexan-1-amine (unspecified
_ 4342-44-3[2][3]
stereochemistry)

Table 2: Physicochemical Properties of 3-Methoxycyclohexan-1-amine (unspecified
stereochemistry)

Property Value Source
Molecular Formula C7H1sNO [2][3]
Molecular Weight 129.20 g/mol [2][3]
XLogP3 0.5 (2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C)c;untg p 2 2l
Rotatable Bond Count 1 [2][3]
Exact Mass 129.115364102 [2]
Topological Polar Surface Area  35.2 A2 [2]

Proposed Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of (1R,3S)-3-methoxycyclohexan-1-amine
are not readily available. However, a plausible synthetic route can be inferred from general
organic chemistry principles. A common method for the preparation of hydrochloride salts of
amines involves the reaction of the free amine with hydrochloric acid.

Proposed Synthesis of (1R,3S)-3-methoxycyclohexan-1-
amine hydrochloride
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A potential synthetic pathway could involve the stereoselective synthesis of the free amine
followed by salt formation. The synthesis of chiral amines can be challenging, often requiring
enzymatic or asymmetric catalytic methods to achieve high enantiomeric purity.

Experimental Protocol: Hydrochloride Salt Formation

» Dissolution: Dissolve the free base, (1R,3S)-3-methoxycyclohexan-1-amine, in a suitable
organic solvent such as diethyl ether or isopropanol.

 Acidification: Slowly add a solution of hydrogen chloride (e.g., 4M in dioxane or gaseous
HCI) to the stirred amine solution at a controlled temperature (e.g., 0-25°C).

» Precipitation: The hydrochloride salt will precipitate out of the solution. Continue stirring for a
designated period to ensure complete precipitation.

« Isolation: Collect the solid precipitate by filtration.

e Washing: Wash the filter cake with a cold, non-polar solvent (e.g., cold diethyl ether) to
remove any unreacted starting material or impurities.

e Drying: Dry the purified salt under vacuum to remove residual solvent.

Synthesis

Crude Hydrochloride || 1] et — Purified (IR 35)-3-methoxy-
> cyclohexan-1-amine HCI

Salt i
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Caption: Proposed workflow for the synthesis and purification of (1R,3S)-3-

methoxycyclohexan-1-amine hydrochloride.

Analytical Methods

The analysis of chiral compounds is critical to ensure enantiomeric purity, which is a key

consideration in drug development. High-Performance Liquid Chromatography (HPLC) with a

chiral stationary phase (CSP) is a widely used and effective technique for separating and

quantifying enantiomers.

Experimental Protocol: Chiral HPLC Analysis

Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based CSPs
(e.g., cellulose or amylose derivatives) are often effective for the separation of a wide range
of chiral compounds.

Mobile Phase Preparation: Prepare a mobile phase typically consisting of a non-polar
solvent (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol or ethanol). The ratio of
these solvents is a critical parameter that needs to be optimized for effective separation.

Sample Preparation: Dissolve a small amount of the sample in the mobile phase or a
compatible solvent.

Chromatographic Conditions:

o Flow Rate: Set an appropriate flow rate (e.g., 1.0 mL/min).

o Temperature: Maintain a constant column temperature (e.g., 25°C).

o Detection: Use a UV detector at a suitable wavelength to monitor the elution of the
enantiomers.

Injection and Analysis: Inject the sample onto the column and record the chromatogram. The
two enantiomers should elute at different retention times, allowing for their separation and
guantification.
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Caption: General workflow for the chiral analysis of cyclohexylamine derivatives using HPLC.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity, mechanism of action, or associated signaling pathways for (1R,3S)-3-
methoxycyclohexan-1-amine. Further research would be required to elucidate its
pharmacological profile.
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Conclusion

(1R,3S)-3-methoxycyclohexan-1-amine hydrochloride is a specific chiral molecule with the
confirmed CAS number 2331211-70-0. While detailed experimental data for this compound is
scarce, this guide provides a foundation for researchers by summarizing its known properties
and outlining potential synthetic and analytical methodologies based on established chemical
principles. The lack of biological data highlights an opportunity for future investigation into the
potential therapeutic applications of this and related chiral cyclohexylamine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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